Camellianin A

Specification

• Description: Camellianin A is a member of flavonoids and a glycoside.; Camellianin A is a natural product found in Cephalotaxus sinensis with data available.
• CAS No.: 109232-77-1
• Molecular Formula: C29H32O15
• Molecular Weight: 620.6 g/mol
• IUPAC Name: [4,5-dihydroxy-6-[7-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-5-yl]oxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]methyl acetate
• Standard InChI: InChI=1S/C29H32O15/c1-11-22(34)23(35)25(37)28(40-11)44-27-20(10-39-12(2)30)43-29(26(38)24(27)36)42-19-8-15(32)7-18-21(19)16(33)9-17(41-18)13-3-5-14(31)6-4-13/h3-9,11,20,22-29,31-32,34-38H,10H2,1-2H3
• Standard InChI Key: RHJULGLSOARXMO-UHFFFAOYSA-N
• Isomeric SMILES: C[C@H]1[C@@H]([C@H]([C@H]([C@@H](O1)O[C@@H]2[C@H](O[C@H]([C@@H]([C@H]2O)O)OC3=CC(=CC4=C3C(=O)C=C(O4)C5=CC=C(C=C5)O)O)COC(=O)C)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3=C4C(=CC(=C3)O)OC(=CC4=O)C5=CC=C(C=C5)O)COC(=O)C)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC2C(OC(C(C2O)O)OC3=CC(=CC4=C3C(=O)C=C(O4)C5=CC=C(C=C5)O)O)COC(=O)C)O)O)O
• Melting Point: 196 - 197 °C